Cas no 2225172-53-0 (5-(TERT-BUTYL)PYRIDINE-3-BORONIC ACID)

• Product Name: 5-(TERT-BUTYL)PYRIDINE-3-BORONIC ACID
• CAS No: 2225172-53-0
• MF: C₉H₁₄BNO₂
• MW: 179.02
• CID: 5143351
• PubChem ID: 122198372
• Update Time: 2024-11-05

5-(TERT-BUTYL)PYRIDINE-3-BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-(TERT-BUTYL)PYRIDINE-3-BORONIC ACID
• (5-(tert-Butyl)pyridin-3-yl)boronic acid
• 2225172-53-0

• Inchi： 1S/C9H14BNO2/c1-9(2,3)7-4-8(10(12)13)6-11-5-7/h4-6,12-13H,1-3H3
• InChI Key： GUEZOCDKHHTHSE-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(C)(C)C)C=C1B(O)O

Computed Properties

• Exact Mass: 179.1117589g/mol
• Monoisotopic Mass: 179.1117589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų